Cas no 2819-56-9 (2-oxo-1-oxaspiro4.5decane-4-carboxylic Acid)

• Product Name: 2-oxo-1-oxaspiro4.5decane-4-carboxylic Acid
• CAS No: 2819-56-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00461594
• CID: 276106
• PubChem ID: 95242
• Update Time: 2025-09-22

2-oxo-1-oxaspiro4.5decane-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1-oxaspiro[4.5]decane-4-carboxylic acid
• 1-Oxaspiro[4.5]decane-4-carboxylicacid, 2-oxo-
• 2-oxo-1-oxaspiro[4.5]decane-4-carboxylic acid(SALTDATA: FREE)
• 2-oxo-1-oxaspiro<4,5>decan-4-carboxylic acid
• 2-oxo-1-oxospiro<4,5>decane-4-carboxylic acid
• cyclohexylparaconic acid
• AKOS000670255
• BB 0218271
• ZTXZIBLPLHQZAQ-UHFFFAOYSA-N
• NSC 25328
• EN300-8589145
• AKOS022086742
• SR-01000482548-1
• 5-18-08-00095 (Beilstein Handbook Reference)
• CAA81956
• SR-01000482548
• 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid
• EU-0010379
• CS-0314984
• Oprea1_077695
• ChemDiv2_000814
• 2-Oxo-1-oxaspiro(4.5)decane-4-carboxylic acid
• 2819-56-9
• 2-Oxo-1-oxaspiro(4,5)decane-4-carboxylic acid
• AKOS016340920
• NCGC00323644-01
• DTXSID801250523
• NSC-25328
• MFCD00461594
• 2-oxo-1-oxaspiro[4,5]decane-4-carboxylic acid
• NS-01998
• Oprea1_488205
• 1-Oxaspiro(4.5)decane-4-carboxylic acid, 2-oxo-
• HMS1371E22
• 3-keto-4-oxaspiro[4.5]decane-1-carboxylic acid
• NSC25328
• 2-oxo-1-oxaspiro[4.5]decane-4-carboxylicacid
• BRN 0180020
• AB01318557-02
• SCHEMBL2804396
• DB-347280
• STK069993
• 2-oxo-1-oxaspiro4.5decane-4-carboxylic Acid

• MDL： MFCD00461594
• Inchi： 1S/C10H14O4/c11-8-6-7(9(12)13)10(14-8)4-2-1-3-5-10/h7H,1-6H2,(H,12,13)
• InChI Key： ZTXZIBLPLHQZAQ-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)O)C21CCCCC2)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 434.6±38.0 °C at 760 mmHg
• Flash Point: 177.7±20.3 °C
• Refractive Index: 1.526
• PSA: 63.60000
• LogP: 1.33700
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2-oxo-1-oxaspiro4.5decane-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones